Cas no 2229070-61-3 (2-methyl-1-(2,3,6-trifluorophenyl)propan-2-ol)

• Product Name: 2-methyl-1-(2,3,6-trifluorophenyl)propan-2-ol
• CAS No: 2229070-61-3
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 5572263
• PubChem ID: 165899980
• Update Time: 2025-11-02

2-methyl-1-(2,3,6-trifluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(2,3,6-trifluorophenyl)propan-2-ol
• EN300-1998592
• 2229070-61-3
• Atogepant Impurity 28

• Inchi： 1S/C10H11F3O/c1-10(2,14)5-6-7(11)3-4-8(12)9(6)13/h3-4,14H,5H2,1-2H3
• InChI Key： RICVAFIDKLTGST-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CC(C)(C)O)F)F

Computed Properties

• Exact Mass: 204.07619946g/mol
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-methyl-1-(2,3,6-trifluorophenyl)propan-2-ol

Professional Introduction to 2-methyl-1-(2,3,6-trifluorophenyl)propan-2-ol (CAS No. 2229070-61-3)

2-methyl-1-(2,3,6-trifluorophenyl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229070-61-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fluorinated aromatic alcohols, a subset of molecules that have been extensively studied for their unique physicochemical properties and potential biological activities. The presence of fluorine atoms in the aromatic ring and the alcohol functional group at the propyl chain endows this molecule with distinct characteristics that make it a promising candidate for further exploration in drug discovery and material science.

The structural motif of 2-methyl-1-(2,3,6-trifluorophenyl)propan-2-ol consists of a propyl backbone substituted with a trifluoromethylphenyl group at the first carbon atom. The trifluoromethylphenyl ring, specifically the 2,3,6-trifluorophenyl moiety, introduces electron-withdrawing effects and steric hindrance, which can modulate the reactivity and binding affinity of the molecule. This structural feature is particularly relevant in medicinal chemistry, where such modifications are often employed to enhance metabolic stability, improve solubility, and alter pharmacokinetic profiles. The alcohol functional group at the second carbon provides a site for further chemical derivatization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their ability to influence molecular interactions at the atomic level. The fluorine atoms in 2-methyl-1-(2,3,6-trifluorophenyl)propan-2-ol can engage in specific non-covalent interactions with biological targets, such as proteins and nucleic acids, thereby enhancing binding affinity and selectivity. This has led to the development of novel fluorinated drugs that exhibit improved efficacy and reduced side effects compared to their non-fluorinated counterparts. For instance, studies have demonstrated that fluorine substitution can increase metabolic stability by preventing rapid oxidation or degradation by enzymatic pathways.

The pharmaceutical industry has shown particular interest in compounds containing the trifluoromethylphenyl group due to its versatility in drug design. This moiety has been incorporated into various therapeutic agents targeting different disease pathways, including oncology, inflammation, and central nervous system disorders. The electron-withdrawing nature of the trifluoromethyl group can enhance lipophilicity, while its steric bulk can prevent off-target interactions. These properties make 2-methyl-1-(2,3,6-trifluorophenyl)propan-2-ol a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

Moreover, the alcohol functional group in 2-methyl-1-(2,3,6-trifluorophenyl)propan-2-ol offers opportunities for further functionalization through various chemical reactions. For example, it can be oxidized to an aldehyde or carboxylic acid, or reduced to an ether or thiol derivative. These transformations allow for the synthesis of a wide range of analogs that can be screened for biological activity. In particular, alcohol-based drugs have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently.

Recent advances in computational chemistry have also facilitated the study of 2-methyl-1-(2,3,6-trifluorophenyl)propan-2-ol and its derivatives. Molecular modeling techniques enable researchers to predict binding modes and interaction energies with biological targets with high accuracy. This approach has been instrumental in designing molecules with enhanced potency and selectivity. For instance, virtual screening algorithms have been used to identify novel scaffolds based on trifluoromethylphenyl cores that exhibit desirable pharmacological properties.

The synthesis of 2-methyl-1-(2,3,6-trifluorophenyl)propan-2-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction and functional group interconversion. The use of fluorinating agents such as Selectfluor® or DAST (Diethylaminosulfur trifluoride) is often employed to introduce the trifluoromethylphenyl moiety into the molecule. These reactions must be conducted under controlled conditions to ensure safety and efficiency.

In conclusion, 2-methyl-1-( 2 , 3 , 6 - trifluoro phen yl ) pro pan - 2 - ol ( CAS No . 2229070 - 61 - 3 ) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , combined with its synthetic accessibility , make it an attractive candidate for further exploration . As our understanding of molecular interactions continues to evolve , compounds like this are poised to play a crucial role in the development of novel therapeutics that address unmet medical needs .